Cas no 1862173-64-5 (1-(2,3,3-Trimethylbutyl)-1,2,4-triazol-3-amine)

• Product Name: 1-(2,3,3-Trimethylbutyl)-1,2,4-triazol-3-amine
• CAS No: 1862173-64-5
• MF: C₉H₁₈N₄
• MW: 182.266021251678
• CID: 6540638
• PubChem ID: 130892710
• Update Time: 2025-07-20

1-(2,3,3-Trimethylbutyl)-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,3-Trimethylbutyl)-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 1-(2,3,3-trimethylbutyl)-

• Inchi： 1S/C9H18N4/c1-7(9(2,3)4)5-13-6-11-8(10)12-13/h6-7H,5H2,1-4H3,(H2,10,12)
• InChI Key： LMKUAYJIFBLHFL-UHFFFAOYSA-N
• SMILES： N1(CC(C)C(C)(C)C)C=NC(N)=N1

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 313.3±25.0 °C(Predicted)
• pka: 4.90±0.12(Predicted)

Additional information on 1-(2,3,3-Trimethylbutyl)-1,2,4-triazol-3-amine

Comprehensive Overview of 1-(2,3,3-Trimethylbutyl)-1,2,4-triazol-3-amine (CAS No. 1862173-64-5)

1-(2,3,3-Trimethylbutyl)-1,2,4-triazol-3-amine (CAS No. 1862173-64-5) is a specialized organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique triazole core and trimethylbutyl side chain, offers a versatile platform for chemical modifications and functionalization. Researchers and industry professionals are increasingly exploring its properties to address pressing challenges in drug discovery and sustainable chemistry.

The molecular structure of 1-(2,3,3-Trimethylbutyl)-1,2,4-triazol-3-amine features a 1,2,4-triazole ring, a heterocyclic moiety known for its stability and bioactivity. The trimethylbutyl substituent enhances the compound's lipophilicity, making it a candidate for applications requiring membrane permeability or controlled release. Recent studies have highlighted its potential as a building block for small-molecule inhibitors and catalysts, aligning with the growing demand for precision therapeutics and green chemistry solutions.

In the context of current trends, 1-(2,3,3-Trimethylbutyl)-1,2,4-triazol-3-amine is often discussed alongside topics like drug repurposing and AI-driven molecular design. With the rise of computational tools, researchers are leveraging machine learning to predict the compound's interactions with biological targets, accelerating its integration into drug development pipelines. Additionally, its structural motifs resonate with the search for bioisosteres—molecules that mimic the properties of known drugs while improving efficacy or reducing side effects.

From a synthetic chemistry perspective, the compound's CAS No. 1862173-64-5 serves as a critical identifier for regulatory and commercial purposes. Its synthesis typically involves multistep organic reactions, including cyclization and alkylation steps, which are optimized for yield and purity. Environmental considerations have also prompted innovations in solvent-free synthesis and catalytic methods, reflecting the broader shift toward sustainable manufacturing practices.

Beyond pharmaceuticals, 1-(2,3,3-Trimethylbutyl)-1,2,4-triazol-3-amine has potential in agrochemical formulations, where its stability under varying pH and temperature conditions is advantageous. The compound's amine functionality allows for derivatization into pesticide intermediates or plant growth regulators, addressing global needs for crop protection and yield enhancement. This versatility positions it as a valuable asset in the agrochemical industry's pursuit of eco-friendly solutions.

In summary, 1-(2,3,3-Trimethylbutyl)-1,2,4-triazol-3-amine (CAS No. 1862173-64-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug discovery, sustainable agriculture, and material science, making it a compound of interest for researchers and industries alike. As scientific advancements continue to unfold, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges of our time.